Cas no 3324-82-1 (Benzene, (cyclohexylsulfinyl)-)

3324-82-1 structure
Product name:Benzene, (cyclohexylsulfinyl)-
Benzene, (cyclohexylsulfinyl)- Properties
Names and Identifiers
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- Benzene, (cyclohexylsulfinyl)-
- cyclohexyl phenyl sulphoxide
- DTXSID601310472
- 3324-82-1
- SCHEMBL776445
- phenylcyclohexylsulfoxide
- (Cyclohexylsulfinyl)benzene
- Cyclohexanesulfinyl-benzene
-
- Inchi: InChI=1S/C12H16OS/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1,3-4,7-8,12H,2,5-6,9-10H2
- InChIKey: FTUDOLYJXJHTEN-UHFFFAOYSA-N
- SMILES: C1CCC(CC1)S(=O)C2=CC=CC=C2
Computed Properties
- 精确分子量: 208.09228
- 同位素质量: 208.09218630g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 2
- 重原子数量: 14
- 可旋转化学键数量: 2
- 复杂度: 191
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 1
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: 2.8
- 拓扑分子极性表面积: 36.3Ų
Experimental Properties
- PSA: 17.07
Benzene, (cyclohexylsulfinyl)- Literature
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Agnese Piovesan,Tim Van De Looverbosch,Pieter Verboven,Clement Achille,Cesar Parra Cabrera,Elodie Boller,Yin Cheng,Rob Ameloot,Bart Nicolai Lab Chip, 2020,20, 2403-2411
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Brandon D. Armstrong,Devin T. Edwards,Richard J. Wylde,Shamon A. Walker,Songi Han Phys. Chem. Chem. Phys., 2010,12, 5920-5926
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Nikolay Gerasimchuk,Andrey N. Esaulenko,Kent N. Dalley,Curtis Moore Dalton Trans., 2010,39, 749-764
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Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770
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Jing Huang,Chang-an Tao,Qi An,Weixia Zhang,Yiguang Wu,Xuesong Li,Dezhong Shen,Guangtao Li Chem. Commun., 2010,46, 967-969
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Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
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Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
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9. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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Patrick Urbankowski,Babak Anasori,Kanit Hantanasirisakul,Long Yang,Lihua Zhang,Bernard Haines,Steven J. May,Yury Gogotsi Nanoscale, 2017,9, 17722-17730
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